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Compound of Interest

Compound Name: Tris(4-nonylphenyl) phosphite

Cat. No.: B1583807

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Tris(4-nonylphenyl) phosphite, including detailed operational and disposal plans.

Chemical Identity and Hazards

Tris(4-nonylphenyl) phosphite (TNPP) is a colorless to pale yellow viscous liquid used as a
stabilizer and antioxidant in various polymers.[1][2] While essential for many industrial
applications, it presents several health and environmental hazards that necessitate strict
handling protocols.

Primary hazards associated with Tris(4-nonylphenyl) phosphite include:

Skin Sensitization: May cause an allergic skin reaction upon repeated or prolonged contact.

[21(31[4][5][6]

Eye Irritation: Can cause serious eye irritation or damage.[4]

Respiratory Irritation: May cause respiratory irritation if inhaled.[4][7]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][3][7]
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Property Value Source
Appearance Colorless viscous liquid [2]
CAS Number 26523-78-4 [7]
Flash Point 207°C (closed cup) [2]
Auto-ignition Temperature 440°C [2]
Water Solubility <0.6 mg/L at 24°C [1]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe
laboratory environment.

1. Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to control exposure
to airborne contaminants.[3][8]

o Ensure safety showers and eyewash stations are readily accessible.
2. Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][3][7]
» Skin Protection:
o Wear a chemically resistant lab coat or coveralls.[2][3][9]

o Use protective gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before each use
and employ proper glove removal technique to avoid skin contact.[1]

o Respiratory Protection: If there is a risk of inhalation of vapors or aerosols, use a NIOSH-
approved respirator with an appropriate cartridge.[9]

3. Handling and Storage:
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» Avoid contact with skin, eyes, and clothing.[7]
e Do not eat, drink, or smoke in areas where the chemical is handled, stored, or processed.[8]
» Store in a dry, cool, and well-ventilated area in the original, tightly sealed container.[5][6]

o Keep away from heat, open flames, and incompatible materials such as strong acids and
oxidizing agents.[8]

o Store in an area without drain or sewer access to prevent environmental release.[2][7]
4. Spill Management:

e In the event of a spill, immediately evacuate the area.

o Wear appropriate PPE before attempting to clean up.

o For small spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.[2]

[3151[7]

o Collect the absorbed material and place it in a designated, labeled waste container for
disposal.[3][7][8]

e Do not allow the spilled material to enter drains or waterways.[3][7]

Disposal Plan: Waste Management and Decontamination

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Disposal:

» Dispose of Tris(4-nonylphenyl) phosphite and any contaminated materials as hazardous
waste.[7]

» All waste must be disposed of via a licensed waste disposal contractor in accordance with all
local, regional, national, and international regulations.[5][8]

» Do not dispose of down the drain or into sewer systems.[7]
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2. Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling.[8]

Contaminated clothing should be removed immediately and washed separately before reuse.
[4][5] If clothing is heavily contaminated, it should be disposed of as hazardous waste.

Clean all work surfaces and equipment that have come into contact with the chemical.

Visual Workflow Guides

To further clarify the necessary procedures, the following diagrams illustrate the standard
workflow for handling Tris(4-nonylphenyl) phosphite and the appropriate emergency

response to a spill.
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Safe Handling Workflow for Tris(4-nonylphenyl) phosphite
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l
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l
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Caption: Workflow for handling Tris(4-nonylphenyl) phosphite.
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Emergency Spill Response Procedure
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Caption: Emergency response procedure for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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